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Introduction

ACP-044 (formerly known as CT-044) is a novel, first-in-class, orally bioavailable, non-opioid
analgesic agent under investigation for the treatment of both acute and chronic pain.
Developed by CerSci Therapeutics and later acquired by Acadia Pharmaceuticals, ACP-044 is
a reactive species decomposition accelerant (RSDAX) that functions as a peroxynitrite
decomposition catalyst.[1] Its mechanism of action, which involves modulating redox pathways
associated with pain signaling, represents a promising approach for pain management without
the addictive potential of opioids. This document provides a comprehensive overview of the
available information on ACP-044, including its proposed mechanism of action, a summary of
clinical trial data, and generalized protocols for the types of in vivo pain models likely used in its
preclinical evaluation.

Mechanism of Action: Peroxynitrite Decomposition

ACP-044's therapeutic potential lies in its ability to accelerate the decomposition of
peroxynitrite (ONOO~™), a potent and cytotoxic reactive nitrogen species.[2][3] Peroxynitrite is
formed from the reaction of nitric oxide (NOe) and superoxide (Oz+~) and is a key mediator in
the pathophysiology of pain.

In conditions of tissue injury and inflammation, the production of both nitric oxide and
superoxide increases, leading to elevated levels of peroxynitrite. This accumulation contributes
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to pain through several downstream effects, including:

» Peripheral and Central Sensitization: Peroxynitrite can directly activate and sensitize
nociceptors (pain-sensing neurons) in the peripheral nervous system. It can also contribute
to central sensitization in the spinal cord, a key process in the transition from acute to
chronic pain.

 Inflammation: Peroxynitrite can exacerbate the inflammatory response by activating pro-
inflammatory signaling pathways.

o Cytotoxicity: High concentrations of peroxynitrite can lead to cell damage and death through
the nitration and oxidation of proteins, lipids, and DNA.

By catalyzing the decomposition of peroxynitrite into less reactive species, ACP-044 is believed
to mitigate these pathological processes, thereby reducing pain perception.[2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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